Cas no 34014-49-8 (7-Methoxyisochroman-1-one)

• Product Name: 7-Methoxyisochroman-1-one
• CAS No: 34014-49-8
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 1094427
• PubChem ID: 12401180
• Update Time: 2025-11-02

7-Methoxyisochroman-1-one Chemical and Physical Properties

Names and Identifiers

• 7-Methoxyisochroman-1-one
• 7-methoxy-3,4-dihydroisochromen-1-one
• 34014-49-8
• MFCD27976126
• G83368
• SY373966

• Inchi： 1S/C10H10O3/c1-12-8-3-2-7-4-5-13-10(11)9(7)6-8/h2-3,6H,4-5H2,1H3
• InChI Key： HXGIUIUADIBQMZ-UHFFFAOYSA-N
• SMILES： COC1C=C2C(CCOC2=O)=CC=1

Computed Properties

• Exact Mass: 178.062994177g/mol
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on 7-Methoxyisochroman-1-one

7-Methoxyisochroman-1-one (CAS No. 34014-49-8): A Comprehensive Guide to Its Properties and Applications

7-Methoxyisochroman-1-one (CAS No. 34014-49-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, fragrance synthesis, and organic chemistry. This compound, characterized by its unique isochromanone backbone and methoxy substituent, serves as a versatile intermediate in various chemical syntheses. Its molecular formula, C₁₀H₁₀O₃, and distinct structural features make it a subject of interest for researchers and industry professionals alike.

The chemical properties of 7-Methoxyisochroman-1-one include a molecular weight of 178.18 g/mol and a melting point range that varies depending on its purity and crystalline form. Its solubility profile reveals moderate solubility in organic solvents such as ethanol, methanol, and acetone, while being sparingly soluble in water. These properties make it an ideal candidate for use in organic synthesis, particularly in reactions requiring controlled solubility and reactivity.

One of the most notable applications of 7-Methoxyisochroman-1-one is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of bioactive molecules. Researchers have explored its potential in developing compounds with anti-inflammatory, antimicrobial, and antioxidant properties. The methoxy group attached to the isochromanone ring enhances its electron-donating capabilities, which can influence the pharmacological activity of derived compounds.

In the fragrance and flavor industry, 7-Methoxyisochroman-1-one is valued for its ability to contribute to the synthesis of complex aromatic compounds. Its structural similarity to naturally occurring isochromanones allows it to mimic certain floral and woody notes, making it a valuable ingredient in perfumery. Recent trends in sustainable and natural fragrance development have further highlighted the importance of such intermediates in creating eco-friendly alternatives.

The synthesis of 7-Methoxyisochroman-1-one typically involves multi-step organic reactions, including cyclization and methoxylation processes. Advances in green chemistry have led to the development of more efficient and environmentally friendly synthetic routes, reducing the use of hazardous reagents and minimizing waste. These innovations align with the growing demand for sustainable chemical practices in both academic and industrial settings.

Market dynamics for 7-Methoxyisochroman-1-one reflect its niche yet growing demand. The compound is primarily supplied by specialized chemical manufacturers who cater to the pharmaceutical and fragrance sectors. Pricing trends are influenced by factors such as raw material availability, production scale, and regulatory requirements. As the demand for high-purity intermediates increases, suppliers are focusing on enhancing production techniques to meet stringent quality standards.

From a research perspective, 7-Methoxyisochroman-1-one continues to be a subject of exploration due to its structural versatility. Recent studies have investigated its potential in material science, particularly in the development of organic semiconductors and photoluminescent materials. The compound's ability to form stable crystalline structures and its electronic properties make it a candidate for advanced material applications.

Safety and handling of 7-Methoxyisochroman-1-one are critical considerations for laboratory and industrial use. While it is not classified as a hazardous substance under standard regulations, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. Material Safety Data Sheets (MSDS) provide detailed guidelines for safe handling, including the use of personal protective equipment (PPE) and appropriate ventilation.

In conclusion, 7-Methoxyisochroman-1-one (CAS No. 34014-49-8) is a multifaceted compound with significant applications across diverse industries. Its unique chemical properties, coupled with ongoing research into its potential uses, underscore its importance in modern chemistry. As industries continue to prioritize sustainability and innovation, the role of specialized intermediates like 7-Methoxyisochroman-1-one is expected to expand, driving further advancements in both science and technology.